Cas no 60269-11-6 (Carophyllen-2,6-beta-oxid)

Carophyllen-2,6-beta-oxid structure

Carophyllen-2,6-beta-oxid structure

Product Name:Carophyllen-2,6-beta-oxid

CAS No:60269-11-6

MF:C₁₅H₂₆O

MW:222.366344928741

CID:2002915

Update Time:2025-04-21

Carophyllen-2,6-beta-oxid Chemical and Physical Properties

Names and Identifiers

- Carophyllen-2,6-beta-oxid
- caryophyllane 4,8-beta-oxide
- Inchi： 1S/C15H26O/c1-13(2)10-12-11(13)6-9-14(3)7-5-8-15(12,4)16-14/h11-12H,5-10H2,1-4H3
- InChI Key： FMRYSKILCWLXDC-UHFFFAOYSA-N
- SMILES： CC1(C2CCC3(OC(C2C1)(C)CCC3)C)C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 16
XLogP3: 4.593

Carophyllen-2,6-beta-oxid Related Literature

1. An ionic liquid-mesoporous silica blend as a novel adsorbent for the adsorption and recovery of palladium ions, and its applications in continuous flow study and as an industrial catalyst†

Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
2. Achieving high efficiency and improved stability in large-area ITO-free perovskite solar cells with thiol-functionalized self-assembled monolayers†

Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
3. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
4. Achieving crystal-induced room temperature phosphorescence and reversible photochromic properties by strong intermolecular interactions†

Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
5. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789

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